Cas no 294675-00-6 (Benzaldehyde,4-chloro-2-mercapto-)

• Product Name: Benzaldehyde,4-chloro-2-mercapto-
• CAS No: 294675-00-6
• MF: C₇H₅ClOS
• MW: 172.631999731064
• CID: 249169
• PubChem ID: 11378776
• Update Time: 2025-04-19

Benzaldehyde,4-chloro-2-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-chloro-2-mercapto-
• 4-Chloro-2-mercaptobezaldehyde
• lithium, 4-chloro-2-mercaptobenzaldehyde
• AKOS006331996
• 294675-00-6

• Inchi： 1S/C7H5ClOS/c8-6-2-1-5(4-9)7(10)3-6/h1-4,10H
• InChI Key： HKAIVGPZBMVJGF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C=O)=C(C=1)S

Computed Properties

• Exact Mass: 171.97500
• Monoisotopic Mass: 171.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.1A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 55.87000
• LogP: 2.44120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols